N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-(methanesulfonamido)benzenesulfonamide
• InChI: InChI=1S/C15H18N2O5S2/c1-3-22-14-8-4-13(5-9-14)17-24(20,21)15-10-6-12(7-11-15)16-23(2,18)19/h4-11,16-17H,3H2,1-2H3
• InChI Key: PAMZHYMHZVHDHC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C
• Molecular Formula: C15H18N2O5S2
• Molecular Weight: 370.4 g/mol

Description

N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide, also known as ESI-09, is a small molecule that has shown potential in scientific research applications. ESI-09 was first synthesized in 2010 by researchers at the University of California, San Francisco, and has since been studied for its mechanism of action and potential benefits in various fields of research.

Mechanism of Action

N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide works by inhibiting the activity of the ion channel TRPM7, which is involved in a variety of cellular processes, including cell proliferation, migration, and survival. TRPM7 is also involved in the regulation of intracellular calcium levels, which play a critical role in many cellular signaling pathways. By inhibiting TRPM7, this compound can modulate these processes and potentially have therapeutic benefits.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of ion channel activity. This compound has also been shown to have anti-inflammatory effects, potentially making it a candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide is its relatively small size, which allows it to penetrate cell membranes and potentially target intracellular processes. Additionally, this compound has been shown to have low toxicity in vitro and in vivo, making it a potentially safe candidate for therapeutic use. One limitation of this compound is its specificity for TRPM7, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide, including the exploration of its potential therapeutic applications in cancer, neurobiology, and immunology. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, the development of more specific TRPM7 inhibitors may provide additional therapeutic options for the treatment of various diseases.

Scientific Research Applications

N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzenesulfonamide has been studied for its potential use in various scientific research fields, including cancer research, neurobiology, and immunology. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. In neurobiology, this compound has been studied for its ability to modulate the activity of ion channels, which play a critical role in neuronal signaling. In immunology, this compound has been shown to inhibit the activation of T cells, which are involved in the immune response.